molecular formula C4H5N3OS B589825 6-Amino-2-thiouracil-13C2 CAS No. 1330170-14-3

6-Amino-2-thiouracil-13C2

Cat. No. B589825
CAS RN: 1330170-14-3
M. Wt: 145.149
InChI Key: YFYYRKDBDBILSD-ZDOIIHCHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Amino-2-thiouracil-13C2 is a biochemical used for proteomics research . It is also known as 6-Amino-2-sulfanyl-4 (3H)-pyrimidinone-13C2, 6-Amino-2-mercapto-4-pyrimidinol-13C2, and 4-Amino-6-hydroxy-2-mercaptopyrimidine-13C2 . It is a labelled derivative of 6-Amino-2-thiouracil and works as a novel, potent, and selective A3 adenosine receptor antagonist .


Molecular Structure Analysis

The molecular formula of 6-Amino-2-thiouracil-13C2 is C213C2H5N3OS, and its molecular weight is 145.15 . The average mass of 6-Amino-2-Thiouracil is 143.167 Da, and its monoisotopic mass is 143.015335 Da .


Chemical Reactions Analysis

Thiouracil catalyzes stereoselective glycosylations with galactals in loadings as low as 0.1 mol% . The condensation of 6-amino-2-thiouracil with aromatic aldehydes affords azamethine derivatives .


Physical And Chemical Properties Analysis

The density of 6-Amino-2-Thiouracil is 1.6±0.1 g/cm3, and its boiling point is 454.7±48.0 °C at 760 mmHg . The vapour pressure is 0.0±1.2 mmHg at 25°C, and the enthalpy of vaporization is 74.2±3.0 kJ/mol . The flash point is 228.8±29.6 °C .

Mechanism of Action

It is proposed that in these glycosylations, thiouracil, monothiophthalimide, and the previously reported catalyst, Schreiner’s thiourea, do not operate via a double H-bonding mechanism but rather by Brønsted acid/base catalysis .

Safety and Hazards

Avoid contact with skin and clothing. Remove and wash contaminated clothing and gloves, including the inside, before re-use. Avoid breathing vapors or mists. Do not ingest. If swallowed then seek immediate medical assistance. Wash thoroughly after handling .

properties

IUPAC Name

6-amino-2-sulfanylidene-(5,6-13C2)1H-pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5N3OS/c5-2-1-3(8)7-4(9)6-2/h1H,(H4,5,6,7,8,9)/i1+1,2+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFYYRKDBDBILSD-ZDOIIHCHSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC(=S)NC1=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[13CH]1=[13C](NC(=S)NC1=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5N3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

145.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Amino-2-thiouracil-13C2

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.